Cas no 3421-08-7 (2,5-Bis(phenylamino)-2,5-cyclohexadiene-1,4-dione)

• Product Name: 2,5-Bis(phenylamino)-2,5-cyclohexadiene-1,4-dione
• CAS No: 3421-08-7
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 918842
• PubChem ID: 223628
• Update Time: 2025-10-29

2,5-Bis(phenylamino)-2,5-cyclohexadiene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(phenylamino)cyclohexa-2,5-diene-1,4-dione
• p-Benzoquinone,5-dianilino;2,5-dianilino-p-benzoquinone;2,5-dianilinobenzo-1,4-quinone;2,5-diamino-p-benzoquinone;Helindon Yellow CA;2,5-dianilino-1,4-benzoquinone;Helindon Yellow CAK;
• 2,5-Bis(phenylamino)-1,4-benzoquinone
• 2,4-dione, 2,5-bis(phenylamino)-
• YSCH0269
• DTXSID10279149
• C.I. 56000
• EN300-18216260
• CS-0237319
• CHEMBL2252569
• 2,5-Bis(phenylamino)-2,5-cyclohexadiene-1,4-dione
• Helindon Yellow CAK
• SCHEMBL755665
• Helindon Yellow CA
• 2,5-Dianilino-p-benzoquinone
• NSC46456
• Z56791903
• NSC-46456
• NSC-11397
• NSC11397
• 3421-08-7
• 2,5-dianilinocyclohexa-2,5-diene-1,4-dione
• p-Benzoquinone,5-dianilino-

• Inchi： 1S/C18H14N2O2/c21-17-12-16(20-14-9-5-2-6-10-14)18(22)11-15(17)19-13-7-3-1-4-8-13/h1-12,19-20H
• InChI Key： GETDOINCEIMJDH-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=CC=CC=2)=CC(=O)C(NC2C=CC=CC=2)=C1

Computed Properties

• Exact Mass: 290.10600
• Monoisotopic Mass: 290.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 471.9°C at 760 mmHg
• Flash Point: 175.8°C
• Refractive Index: 1.741
• PSA: 58.20000
• LogP: 3.27620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,5-Bis(phenylamino)-2,5-cyclohexadiene-1,4-dione

Introduction to 2,5-Bis(phenylamino)-2,5-cyclohexadiene-1,4-dione (CAS No. 3421-08-7)

2,5-Bis(phenylamino)-2,5-cyclohexadiene-1,4-dione, identified by its CAS number 3421-08-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic diketones, characterized by its unique structural framework that includes a cyclohexadiene core substituted with two phenylamino groups. The presence of these functional groups imparts distinct reactivity and potential biological activity, making it a subject of interest for synthetic chemists and medicinal researchers.

The molecular structure of 2,5-Bis(phenylamino)-2,5-cyclohexadiene-1,4-dione consists of a six-membered ring with alternating double bonds (cyclohexadiene) and two carbonyl groups (diketone) at the 1,4 positions. The substitution of phenylamino groups at the 2 and 5 positions introduces nitrogen atoms into the system, which can participate in various hydrogen bonding interactions and coordinate with metal ions. This structural feature has been exploited in multiple applications, particularly in the design of metal-organic frameworks (MOFs) and as a precursor in the synthesis of more complex molecules.

In recent years, 2,5-Bis(phenylamino)-2,5-cyclohexadiene-1,4-dione has been studied for its potential role in drug discovery and material science. Its ability to act as a chelating agent for transition metals has opened avenues for applications in catalysis and as a ligand in coordination chemistry. The compound’s bifunctional nature—combining both electron-withdrawing carbonyl groups and electron-donating phenylamino groups—makes it a versatile building block for constructing more intricate molecular architectures.

One of the most intriguing aspects of 2,5-Bis(phenylamino)-2,5-cyclohexadiene-1,4-dione is its reactivity under various conditions. The compound can undergo polymerization reactions when exposed to light or heat, forming polymeric materials with potential applications in optoelectronics. Additionally, its ability to form stable complexes with metal ions has been explored in the development of novel catalysts for organic transformations. These properties have made it a valuable intermediate in synthetic chemistry.

The pharmaceutical relevance of 2,5-Bis(phenylamino)-2,5-cyclohexadiene-1,4-dione stems from its structural similarity to certain bioactive molecules. Researchers have investigated its derivatives as potential candidates for treating neurological disorders due to their ability to modulate neurotransmitter activity. Preliminary studies suggest that modifications to the phenylamino groups can enhance binding affinity to specific receptors in the brain. This line of investigation aligns with current trends in medicinal chemistry aimed at developing targeted therapies.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 2,5-Bis(phenylamino)-2,5-cyclohexadiene-1,4-dione’s behavior. Molecular modeling studies have revealed insights into its interaction with biological targets and its potential as a scaffold for drug design. These computational approaches are complementing experimental work by providing predictive data on molecular properties such as solubility, stability, and binding affinity.

The synthesis of 2,5-Bis(phenylamino)-2,5-cyclohexadiene-1,4-dione involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate precursors followed by purification steps to isolate the desired product. The efficiency of these synthetic pathways is crucial for large-scale production and further functionalization.

In conclusion, 2,5-Bis(phenylamino)-2,5-cyclohexadiene-1,4-dione (CAS No. 3421-08-7) represents a fascinating compound with diverse applications spanning from material science to pharmaceuticals. Its unique structural features and reactivity make it a valuable asset in both academic research and industrial development. As research continues to uncover new possibilities for this molecule, future applications may emerge that further expand its utility across multiple scientific disciplines.